Cas no 955082-94-7 (trans-4-fluoro-3-piperidinol)
Technical Introduction: trans-4-Fluoro-3-piperidinol
trans-4-Fluoro-3-piperidinol is a fluorinated piperidine derivative with a hydroxyl group at the 3-position, exhibiting a trans-configuration. This chiral scaffold is valuable in medicinal chemistry and drug development due to its structural rigidity and potential as a building block for bioactive molecules. The fluorine substitution enhances metabolic stability and influences electronic properties, while the hydroxyl group offers a handle for further functionalization. Its stereospecific configuration ensures precise interactions in stereoselective syntheses. This compound is particularly useful in the design of pharmaceuticals targeting central nervous system (CNS) disorders or enzyme modulation, where fluorine incorporation can improve binding affinity and pharmacokinetics. High purity and well-defined stereochemistry make it a reliable intermediate for research applications.
trans-4-fluoro-3-piperidinol structure
Product Name:trans-4-fluoro-3-piperidinol
CAS No:955082-94-7
MF:C5H10FNO
MW:119.137404918671
MDL:MFCD28014014
CID:2094056
PubChem ID:67087208
Update Time:2025-06-07
trans-4-fluoro-3-piperidinol Chemical and Physical Properties
Names and Identifiers
-
- (3R,4R)-rel-4-Fluoropiperidin-3-ol
- trans-4-Fluoro-piperidin-3-ol
- trans-4-fluoro-3-piperidinol
- trans-4-Fluoro-3-hydroxypiperidine
- 1450852-68-2
- (3R,4R)-4-FLUOROPIPERIDIN-3-OL
- AKOS025290858
- rac-(3R,4R)-4-Fluoro-3-piperidinol
- P14517
- rac-(3R,4R)-4-fluoropiperidin-3-ol
- AS-52162
- MFCD28014014
- 955082-94-7
- EN300-1655798
- SCHEMBL1587542
- (3R,4R)-4-Fluoro-3-piperidinol, rel-
-
- MDL： MFCD28014014
- Inchi： 1S/C5H10FNO/c6-4-1-2-7-3-5(4)8/h4-5,7-8H,1-3H2/t4-,5-/m1/s1
- InChI Key： CJAXOFJRWIZALN-RFZPGFLSSA-N
- SMILES： F[C@@H]1CCNC[C@H]1O
Computed Properties
- Exact Mass: 119.074642105g/mol
- Monoisotopic Mass: 119.074642105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 32.3Ų
trans-4-fluoro-3-piperidinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB37828-0.25g |
(3R,4R)-rel-4-Fluoropiperidin-3-ol |
955082-94-7 | 97% | 0.25g |
1045.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB37828-1g |
(3R,4R)-rel-4-Fluoropiperidin-3-ol |
955082-94-7 | 97% | 1g |
3136.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB37828-5g |
(3R,4R)-rel-4-Fluoropiperidin-3-ol |
955082-94-7 | 97% | 5g |
9820.00 | 2021-06-01 | |
| Alichem | A129008033-250mg |
(3R,4R)-rel-4-Fluoropiperidin-3-ol |
955082-94-7 | 95% | 250mg |
$435.31 | 2023-08-31 | |
| Alichem | A129008033-1g |
(3R,4R)-rel-4-Fluoropiperidin-3-ol |
955082-94-7 | 95% | 1g |
$1173.93 | 2023-08-31 | |
| Chemenu | CM294046-1g |
(3R,4R)-rel-4-Fluoropiperidin-3-ol |
955082-94-7 | 95% | 1g |
$1007 | 2021-08-18 | |
| Chemenu | CM294046-250mg |
(3R,4R)-rel-4-Fluoropiperidin-3-ol |
955082-94-7 | 95% | 250mg |
$158 | 2022-09-29 | |
| Chemenu | CM294046-1g |
(3R,4R)-rel-4-Fluoropiperidin-3-ol |
955082-94-7 | 95% | 1g |
$471 | 2022-09-29 | |
| eNovation Chemicals LLC | Y1129617-100mg |
trans-4-Fluoro-piperidin-3-ol |
955082-94-7 | 95% | 100mg |
$190 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1129617-250mg |
trans-4-Fluoro-piperidin-3-ol |
955082-94-7 | 95% | 250mg |
$185 | 2024-07-28 |
trans-4-fluoro-3-piperidinol Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
955082-94-7 (trans-4-fluoro-3-piperidinol) Related Products
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